4-amino-3-methoxy-N,N-dimethylbenzamide

• IUPAC Name: 4-amino-3-methoxy-N,N-dimethylbenzamide
• InChI: InChI=1S/C10H14N2O2/c1-12(2)10(13)7-4-5-8(11)9(6-7)14-3/h4-6H,11H2,1-3H3
• InChI Key: PJKKOUHPNPDYBG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=C(C=C1)N)OC
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol

Description

4-Amino-3-methoxy-N,N-dimethylbenzamide (4-AMDMBA) is an organic compound belonging to the class of benzamides. It is an aromatic amide compound with two methyl substituents on the nitrogen atom and a methoxy group on the 4-position of the benzene ring. 4-AMDMBA has been studied for its potential applications in the fields of medicinal chemistry, drug design, and organic synthesis.

Scientific Research Applications

Potential Antiarrhythmic Agent

4-Amino-N-(2-morpholinoethyl)-2,6-dimethylbenzamide and its derivatives, including 4-amino-3-methoxy-N,N-dimethylbenzamide, have been synthesized as potential antiarrhythmic agents. These compounds showed capabilities in prolonging the effective refractory period of rabbit atria and demonstrated prophylactic activity against ouabain-induced arrhythmias (Yung, Lo, & Vohra, 1972).

Photodynamic Therapy for Cancer

The compound has been explored for its application in photodynamic therapy for cancer treatment. Its derivative, peripheral tetrakis-(E)-4-((5-bromo-3-methoxy-2-(λ1-oxidaneyl)benzylidene)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide, demonstrated properties like good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation, crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Corrosion Inhibition

A Schiff base derived from 4-amino-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one, closely related to 4-amino-3-methoxy-N,N-dimethylbenzamide, showed inhibitory action on steel corrosion in HCl solution. This indicates potential applications in corrosion science (Emregül & Hayvalı, 2006).

Anticonvulsant and Neurotoxic Properties

Substituted N-phenyl derivatives of phthalimide pharmacophore, including 4-amino variants, were evaluated for anticonvulsant and neurotoxic properties. These studies contribute to understanding the neuropharmacological effects of such compounds (Vamecq et al., 2000).

Antimicrobial and Anticancer Potentials

Synthesized 4-(substituted benzylidene-amino)-1,5-dimethyl-2-phenyl-1,2-dihydropyrazol-3-ones, related to 4-amino-3-methoxy-N,N-dimethylbenzamide, were tested for antimicrobial and anticancer potentials. This research helps in understanding the biological activities of these compounds (Sigroha et al., 2012).

Synthesis routes and methods I

Procedure details

HATU (0.296 g, 0.778 mmol) was added to a solution of 4-amino-3-methoxybenzoic acid (0.1 g, 0.598 mmol), DIPEA (0.156 mL, 0.897 mmol) and dimethylamine (2M in THF, 0.598 mL, 1.196 mmol) in THF (1.617 ml). The reaction mixture was stirred for 18 hours. The reaction was partitioned between EtOAc and water, the organic layers were washed with water, dried over Na2SO4 and concentrated in vacuo. The residue was purified by Biotage silica gel column chromatography eluting with DCM/EtOAc 60/40 to 40/60 followed by filtration through an SCX-2 column eluting with 2M NH3/MeOH to afford the title compound as a colourless oil (69 mg, 59%).

Synthesis routes and methods II

Procedure details

A mixture of 3-methoxy-N,N-dimethyl-4-nitro-benzamide (185 mg) and palladium on carbon (10%, 20 mg) in ethanol (6 mL) was stirred under hydrogen atmosphere (balloon pressure), at room temperature, overnight. The reaction mixture was filtered on a CELITE™ pad and the filtrate was concentrated under reduced pressure. The crude residue was purified by flash chromatography (DCM/MeOH, 98/2) to afford 60 mg of 4-amino-3-methoxy-N,N-dimethyl-benzamide.